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Compound of Interest

Compound Name: GW406108X

Cat. No.: B8134383

Get Quote

Technical Monograph: In-Vitro Characterization of GW406108X

Subject: Dual-Target Inhibition of Kif15 (Kinesin-12) and ULK1 (Autophagy Activating Kinase)

Compound ID: GW406108X (Synonyms: GW108X, GW406108) Chemical Class: Indolin-2-one

derivative

Executive Technical Summary
GW406108X is a pleiotropic small-molecule inhibitor characterized by a unique dual-targeting

mechanism. Originally identified within kinase inhibitor sets, it functions as a specific inhibitor of

Kif15 (Kinesin-12)—a microtubule motor protein essential for maintaining spindle bipolarity

during mitosis—and ULK1, a serine/threonine kinase governing the initiation of autophagy.

This guide provides a rigorous framework for the in-vitro validation of GW406108X. Unlike

mono-targeted agents, the characterization of GW406108X requires a bifurcated experimental

approach to deconstruct its anti-mitotic and anti-autophagic activities independently before

assessing their synergistic cellular phenotypes.

Chemical Properties & Reagent Preparation
Before biological application, precise handling is required due to the compound's

hydrophobicity.
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Parameter Specification

IUPAC Name

(3Z)-3-[(3,5-dichloro-4-

hydroxyphenyl)methylidene]-5-(furan-2-

carbonyl)-1H-indol-2-one

Molecular Weight 400.21 g/mol

Solubility
DMSO (up to 80 mg/mL; ~200 mM); Insoluble in

water.[1]

Storage
Powder: -20°C (3 years). In solvent: -80°C (6

months).

Handling Protocol

Critical: Reconstitute in anhydrous DMSO. Avoid

freeze-thaw cycles >3 times. For cell culture,

dilute 1000x into media to keep DMSO <0.1%.

Module A: Enzymatic Characterization (Cell-Free
Systems)
This module validates the compound's direct binding and inhibition of its two primary targets:

Kif15 and ULK1.

Protocol A1: Kif15 Microtubule-Stimulated ATPase
Assay
Objective: Quantify the inhibition of ATP hydrolysis by the Kif15 motor domain. Rationale: Kif15

activity is strictly coupled to microtubule binding. Assays must contain polymerized tubulin to

trigger the ATPase cycle.

Reagent Setup:

Enzyme: Recombinant human Kif15 motor domain (residues 1–420), His-tagged.

Substrate: Taxol-stabilized Microtubules (MTs) prepared from bovine brain tubulin.
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Detection: NADH-coupled enzyme system (PK/LDH) or Malachite Green phosphate

detection.

Workflow:

Step 1: Incubate Kif15 (10–20 nM) with varying concentrations of GW406108X (0.01 µM –

100 µM) in reaction buffer (15 mM PIPES pH 7.0, 5 mM MgCl₂, 1 mM EGTA) for 15

minutes at room temperature.

Step 2: Add Taxol-stabilized MTs (1 µM).

Step 3: Initiate reaction with ATP (1 mM).

Step 4: Monitor absorbance at 340 nm (NADH depletion) or quench after 20 mins for

phosphate detection.

Validation Criteria:

IC50 Target: ~0.82 µM.

Control: Ispinesib (Eg5 inhibitor) should not inhibit Kif15 (negative control for specificity).

Protocol A2: ULK1 Kinase Activity Assay
Objective: Determine the potency of GW406108X against ULK1 kinase activity.[1][2] Rationale:

GW406108X is an ATP-competitive inhibitor.[2] High ATP concentrations in the assay can shift

the IC50; use physiological ATP (Km) levels.

Reagent Setup:

Enzyme: Recombinant human ULK1 (active).

Substrate: Myelin Basic Protein (MBP) or synthetic ULK1 peptide substrate.

System: ADP-Glo™ (Promega) or radiometric ³³P-ATP assay.

Workflow:
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Step 1: Prepare kinase buffer (50 mM Tris pH 7.5, 10 mM MgCl₂, 0.1 mg/mL BSA, 1 mM

DTT).

Step 2: Plate GW406108X (serial dilution) + ULK1 enzyme (5 ng/well). Incubate 10 min.

Step 3: Add ATP (10 µM) and Substrate (0.2 µg/µL). Incubate 60 min at 30°C.

Step 4: Terminate reaction and detect ADP generation (luminescence).

Validation Criteria:

pIC50 Target: ~6.37 (approx. 427 nM).[1][2]

Selectivity Check: Test against mTORC1 (should show no inhibition) to confirm ULK1

specificity.

Module B: Cellular Functional Profiling
Pathway Visualization: Dual Mechanism of Action
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Figure 1: Dual-pathway inhibition map of GW406108X targeting Kif15-mediated spindle

dynamics and ULK1-mediated autophagy initiation.

Protocol B1: Autophagic Flux Blockade (Western Blot)
Objective: Confirm GW406108X inhibits the conversion of LC3B-I to LC3B-II and causes p62

accumulation. Causality: If ULK1 is inhibited, autophagosome formation is stalled. However,

static levels of LC3B-II can be misleading. Flux must be measured using a lysosomal clamp

(Bafilomycin A1).

Cell Model: U2OS or HeLa cells (high basal autophagy).
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Treatment Groups:

Vehicle (DMSO).[1]

Starvation (EBSS media) – Induces autophagy.

Starvation + GW406108X (5 µM).[2]

Starvation + Bafilomycin A1 (Clamp control).

Step-by-Step:

Step 1: Seed cells and allow adherence (24h).

Step 2: Wash with PBS; switch to EBSS to starve cells (2h).

Step 3: Treat with GW406108X (1–10 µM) during starvation.

Step 4: Lysis in RIPA buffer containing phosphatase inhibitors.

Step 5: Immunoblot for LC3B and SQSTM1/p62.

Step 6: Probe for p-ULK1 (Ser757) (mTOR site) and p-ATG13 (Ser318) (ULK1 substrate).

Expected Outcome:

p-ATG13: Decreased (Direct readout of ULK1 inhibition).

p-ULK1 (Ser757): Unchanged (Confirms GW406108X does not inhibit mTORC1

upstream).

LC3B-II: Reduced accumulation compared to Starvation+BafA1 (indicates block at

initiation).

Protocol B2: Mitotic Phenotyping (Immunofluorescence)
Objective: Assess Kif15 inhibition phenotype. Note: Kif15 inhibition alone is often tolerated in

cells with functional Eg5. To see the phenotype clearly, use an Eg5-resistant cell line or co-treat

with a sub-threshold dose of an Eg5 inhibitor.
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Staining Targets:

Tubulin: Spindle architecture.

DAPI: Chromosomes.

Pericentrin: Centrosomes.

Observation:

Look for monopolar spindles or "rosette" chromosome arrangements.

Unlike pure Eg5 inhibitors (which cause rapid monopolar collapse), Kif15 inhibition often

results in spindles that collapse only under specific stress or show reduced spindle length.

Selectivity & Off-Target Analysis
To ensure data integrity, you must distinguish GW406108X effects from broad kinase inhibition.

Target
Affinity
(pIC50/IC50)

Consequence of
Inhibition

Control Reagent
for Comparison

ULK1 6.37 (High)
Autophagy initiation

block
SBI-0206965

Kif15 0.82 µM (High) Mitotic spindle defect Kif15-IN-1

VPS34 6.34 (Moderate)
Vesicle nucleation

block
SAR405

AMPK 6.38 (Moderate)
Metabolic sensing

disruption
Dorsomorphin

mTORC1 No Effect N/A Rapamycin

Critical Interpretation: GW406108X inhibits AMPK and VPS34 with potency similar to ULK1.[2]

Therefore, it cannot be used as a "clean" ULK1 probe in metabolic studies involving AMPK. It is

best defined as a multi-target autophagy/mitosis inhibitor.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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